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Compound of Interest

Compound Name: 3-Ethylbenzoyl chloride

Cat. No.: B3056457 Get Quote

This guide provides comprehensive information on 3-Ethylbenzoyl chloride, targeting

researchers, scientists, and professionals in drug development. It covers its chemical

properties, synthesis, key reactions, and safety protocols.

Chemical Identity and Properties
3-Ethylbenzoyl chloride is an acyl chloride derivative of benzoic acid. Its IUPAC name is 3-
ethylbenzoyl chloride.[1] It is a key intermediate in various organic syntheses due to the

reactivity of the acyl chloride functional group.

Table 1: Physicochemical Properties of 3-Ethylbenzoyl Chloride and Related Isomer
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Property Value Source

IUPAC Name 3-ethylbenzoyl chloride [1]

Molecular Formula C₉H₉ClO [1]

Molecular Weight 168.62 g/mol [1][2]

CAS Number 71527-31-6 [1]

Boiling Point 235-236 °C (for 4-isomer)

Density
1.147 g/mL at 25 °C (for 4-

isomer)

Refractive Index n20/D 1.5479 (for 4-isomer)

Note: Some physical data is for the isomeric 4-Ethylbenzoyl chloride and is provided as an

estimate.

Synthesis of 3-Ethylbenzoyl Chloride
The synthesis of acyl chlorides is commonly achieved by treating the corresponding carboxylic

acid with a chlorinating agent. A standard laboratory-scale synthesis for an ethylbenzoyl

chloride involves the reaction of the corresponding ethylbenzoic acid with thionyl chloride.[3]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas outlet to

neutralize HCl gas, place 3-ethylbenzoic acid.

Addition of Reagent: Add an excess of thionyl chloride (SOCl₂) to the flask.

Reaction Conditions: The mixture is stirred and heated under reflux. The reaction progress

can be monitored by the cessation of HCl gas evolution.

Work-up: After the reaction is complete, the excess thionyl chloride is removed by distillation.

Purification: The resulting 3-Ethylbenzoyl chloride is then purified by vacuum distillation.

Chemical Reactivity and Key Reactions
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As a typical acyl chloride, 3-Ethylbenzoyl chloride is a reactive compound that participates in

various nucleophilic acyl substitution reactions. It readily reacts with water, alcohols, and

amines.[4] A significant application of 3-Ethylbenzoyl chloride in synthetic chemistry is the

Friedel-Crafts acylation reaction, which is used to form carbon-carbon bonds with aromatic

compounds.[5]

In this reaction, 3-Ethylbenzoyl chloride is used to introduce the 3-ethylbenzoyl group onto an

aromatic ring, such as benzene, in the presence of a Lewis acid catalyst like aluminum chloride

(AlCl₃).[5]

3-Ethylbenzoyl Chloride Acylium Ion Intermediate+ Benzene, AlCl₃

Benzene

AlCl₃ (Lewis Acid)

3-Ethylbenzophenone HCl + AlCl₃

Click to download full resolution via product page

Caption: Friedel-Crafts acylation of benzene with 3-Ethylbenzoyl chloride.

Reaction Setup: A dried, three-necked, round-bottom flask is fitted with a dropping funnel, a

mechanical stirrer, and a reflux condenser connected to a gas trap. The flask is charged with

anhydrous aluminum chloride (AlCl₃) and an inert solvent (e.g., dichloromethane).

Addition of Reactants: Benzene is added to the stirred suspension. 3-Ethylbenzoyl chloride
is then added dropwise from the dropping funnel at a controlled temperature (typically 0-5

°C).

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred until the reaction is complete (monitored by TLC or GC).

Quenching: The reaction is carefully quenched by pouring the mixture over crushed ice and

concentrated hydrochloric acid.
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Extraction and Work-up: The organic layer is separated, washed with water, a dilute sodium

bicarbonate solution, and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product, 3-ethylbenzophenone, is

then purified by recrystallization or column chromatography.

Safety and Handling
3-Ethylbenzoyl chloride is a corrosive and moisture-sensitive compound. It causes severe

skin burns and eye damage.[6]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Description

Hazard H290 May be corrosive to metals.[6]

H314
Causes severe skin burns and

eye damage.[6]

H318
Causes serious eye damage.

[6]

Precautionary P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[6]

P304+P340+P310

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

Immediately call a POISON

CENTER/doctor.[6]

P305+P351+P338+P310

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON

CENTER/doctor.[6]

Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[7] Avoid

contact with skin, eyes, and clothing.[6] Keep away from moisture and sources of ignition.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] It

should be stored under an inert atmosphere due to its moisture sensitivity. The storage area

should be designated for corrosive materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Ethylbenzoyl chloride | C9H9ClO | CID 12809323 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 71527-31-6|3-Ethylbenzoyl chloride|BLD Pharm [bldpharm.com]

3. prepchem.com [prepchem.com]

4. Benzoyl chloride - Wikipedia [en.wikipedia.org]

5. nbinno.com [nbinno.com]

6. tcichemicals.com [tcichemicals.com]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Ethylbenzoyl
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3056457#iupac-name-for-3-ethylbenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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